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Compound of Interest

Compound Name: 7-oxotridecanedioic Acid

Cat. No.: B11932497

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the effective storage, handling, and use of 7-
oxotridecanedioic acid in experimental settings.

Frequently Asked Questions (FAQS)
Q1: What is the recommended long-term storage condition for 7-oxotridecanedioic acid?

For long-term stability, 7-oxotridecanedioic acid should be stored at -20°C or -80°C. It is
supplied as a solid and should be kept in a tightly sealed container to prevent moisture
absorption.

Q2: How should | handle 7-oxotridecanedioic acid in the laboratory?

As a precautionary measure, it is recommended to handle 7-oxotridecanedioic acid in a well-
ventilated area. Standard personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be worn. Avoid direct contact with skin and eyes. In case of
contact, rinse the affected area thoroughly with water.[1]

Q3: What are the known incompatibilities of 7-oxotridecanedioic acid?

To prevent adverse reactions, avoid mixing 7-oxotridecanedioic acid with strong oxidizing
agents, strong bases, metals, and acid chlorides.[2]

Q4: How do | prepare a stock solution of 7-oxotridecanedioic acid?
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To prepare a stock solution, it is advisable to use an organic solvent such as Dimethyl
Sulfoxide (DMSO). For in vivo experiments, a common formulation involves a multi-component
solvent system. A general formula that can be optimized is 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline.[3] It is recommended to add the solvents sequentially and ensure
the compound is fully dissolved before adding the next solvent.[3]

Q5: My 7-oxotridecanedioic acid solution appears cloudy or has precipitated. What should |
do?

If your solution is cloudy, it may indicate incomplete dissolution or that the compound has
precipitated out of solution. Gentle warming or sonication can help to redissolve the compound.
[3] It is also important to ensure that the concentration of the compound does not exceed its
solubility limit in the chosen solvent system. If precipitation occurs upon storage, especially at
lower temperatures, you may need to warm and vortex the solution before use. For solutions
intended for in vivo use that are suspensions, they should be prepared fresh for each use.[3]

Troubleshooting Guide
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Issue Possible Cause

Recommended Solution

o ) ) The chosen solvent may not
Difficulty Dissolving the ]
be appropriate, or the
Compound o ]
concentration is too high.

Try a different solvent or a co-
solvent system. For example, a
mixture of DMSO and PEG300
can be effective.[3] Gentle
heating or sonication can also
aid dissolution.[3] Always start
with a small amount to test
solubility before preparing a
large batch.[3]

. The compound may have low
Precipitation in Aqueous Buffer

solubility in aqueous solutions.

For experiments in aqueous
buffers, it is best to first
dissolve the compound in a
minimal amount of a water-
miscible organic solvent (like
DMSO) and then slowly add it
to the aqueous buffer with
vigorous stirring. The final
concentration of the organic
solvent should be kept low to
minimize its effect on the

experiment.

This could be due to the
Inconsistent Experimental degradation of the compound
Results or improper storage of the

stock solution.

Store stock solutions at -20°C
or -80°C in small aliquots to
avoid repeated freeze-thaw
cycles. It is recommended to
prepare fresh solutions for
critical experiments. For in vivo
studies, clear solutions can be
stored at 4°C for up to a week,
but suspensions should be

made fresh.[3]

Physicochemical and Storage Data
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Parameter Value Source
CAS Number 101171-43-1 [4]
Molecular Formula C13H2205 [41[5]
Molecular Weight 258.31 g/mol [41[5]
Physical Form Solid [5]
Long-Term Storage -20°C or -80°C

Shipping Temperature 4°C

Experimental Workflow: Formulation of Lipid

Nanoparticles

7-oxotridecanedioic acid is described as a biodegradable lipid intermediary used in the

formation of lipid nanoparticles for the delivery of active agents.[3][5] The following diagram

illustrates a general workflow for this application.
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Preparation of Lipid and Agent Solutions

) |

Nanoparticle Formulation

Purification and Concentration

Remove organic solvent and
unincorporated agent using
techniques like dialysis or TFF

Characterization

Click to download full resolution via product page
Caption: Workflow for Lipid Nanoparticle Formulation.

This generalized workflow provides a logical sequence for the utilization of 7-
oxotridecanedioic acid in the development of lipid-based delivery systems. The specific
parameters for each step, such as solvent choice, mixing ratios, and purification methods, will
need to be optimized based on the specific active agent and desired nanopatrticle
characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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